Cas no 2166555-73-1 (methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate)

• Product Name: methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate
• CAS No: 2166555-73-1
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5174270
• PubChem ID: 137963723
• Update Time: 2025-06-23

methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C9H15F2NO2/c1-14-8(13)9(12)4-2-6(3-5-9)7(10)11/h6-7H,2-5,12H2,1H3
• InChI Key： OTLBKDJRKSYLRS-UHFFFAOYSA-N
• SMILES： C1(N)(C(OC)=O)CCC(C(F)F)CC1

Additional information on methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate

Professional Introduction to Methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate (CAS No. 2166555-73-1)

Methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate (CAS No. 2166555-73-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive research in recent years.

The molecular structure of methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate consists of a cyclohexane ring substituted with an amino group at the 1-position and a difluoromethyl group at the 4-position, further esterified at the 1-carboxyl position with a methyl group. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on the development of compounds containing fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it has been shown to improve the bioavailability and efficacy of various therapeutic molecules. Studies have demonstrated that substituents like difluoromethyl can modulate enzyme interactions and receptor binding, making them highly desirable in medicinal chemistry.

The synthesis of methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

Research into the biological activity of methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate has revealed promising results in several therapeutic areas. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The amino group at the 1-position provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

The incorporation of the difluoromethyl group into the cyclohexane ring has been particularly interesting from a mechanistic standpoint. Computational studies have indicated that this substitution can influence the electronic distribution within the molecule, leading to altered interactions with biological targets. Such insights are crucial for rational drug design and optimizing lead compounds for clinical development.

In addition to its potential therapeutic applications, methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate serves as a valuable tool for researchers exploring new synthetic pathways and molecular architectures. Its unique structure provides a scaffold for exploring diverse chemical modifications, enabling the discovery of novel compounds with tailored properties. The compound's versatility makes it an attractive candidate for both academic research and industrial applications.

The use of computational chemistry techniques has been instrumental in understanding the behavior of methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate. Molecular modeling studies have helped elucidate its interactions with biological targets and predict its pharmacokinetic profile. These computational approaches complement experimental work by providing rapid screening tools and detailed mechanistic insights, accelerating the drug discovery process.

The future prospects for methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate are vast, with ongoing research focusing on optimizing its synthesis, exploring new derivatives, and evaluating its efficacy in preclinical models. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in addressing unmet medical needs across various disease indications.

In conclusion, methyl 1-amino-4-(difluoromethyl)cyclohexane-1-carboxylate (CAS No. 2166555-73-1) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique features, combined with its potential biological activity, make it a cornerstone in ongoing research efforts aimed at developing next-generation therapeutic agents.